Cas no 26164-06-7 (1-methyl-3,4-dihydro-1H-isochromene)

• Product name: 1-methyl-3,4-dihydro-1H-isochromene
• CAS No: 26164-06-7
• MF: C₁₀H₁₂O
• MW: 148.202
• CID: 2838281
• PubChem ID: 12444139

1-methyl-3,4-dihydro-1H-isochromene Chemical and Physical Properties

Names and Identifiers

• 26164-06-7
• DTXSID40498487
• 1-Methylisochroman
• DTXCID40449297
• SCHEMBL660714
• 1-methyl-3,4-dihydro-1H-2-benzopyran
• 1-methyl-3,4-dihydro-1H-isochromene

• Inchi： InChI=1S/C10H12O/c1-8-10-5-3-2-4-9(10)6-7-11-8/h2-5,8H,6-7H2,1H3
• InChI Key： IRQLJDGOFUMMAW-UHFFFAOYSA-N
• SMILES： CC1C2=CC=CC=C2CCO1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans